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Compound of Interest

Compound Name: N-dodecyl-pSar25

Cat. No.: B15591769

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and purification of N-dodecyl-
pSar25, a polysarcosine-based lipid conjugate increasingly utilized as an alternative to
PEGylated lipids in drug delivery systems, particularly for lipid nanoparticles (LNPs) in mRNA
applications. Polysarcosine (pSar) offers advantages such as improved transfection potency
and a better safety profile.[1][2] This document outlines detailed experimental protocols,
presents quantitative data in a structured format, and includes visualizations of the key
processes.

Overview of N-dodecyl-pSar25

N-dodecyl-pSar25 is an amphiphilic molecule composed of a hydrophilic polysarcosine chain
with a degree of polymerization of approximately 25 units, and a hydrophobic N-dodecy! tail.
This structure allows it to anchor within the lipid bilayer of nanoparticles while the hydrophilic
pSar chain forms a protective corona, shielding the nanoparticle from opsonization and
clearance, thereby prolonging circulation time.

Table 1: Physicochemical Properties of N-dodecyl-pSar25
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Property Value Reference
Molecular Formula C87H152N26025 [1]
Purity >99% [1]
Storage Temperature -20°C [1]

Synthesis of N-dodecyl-pSar25

The synthesis of N-dodecyl-pSar25 is achieved through the ring-opening polymerization
(ROP) of sarcosine N-carboxyanhydride (Sar-NCA), initiated by a primary amine, N-
dodecylamine. This method allows for the controlled growth of the polysarcosine chain from the
amine initiator, resulting in a well-defined lipid-polymer conjugate.

Experimental Protocol: Synthesis

This protocol is adapted from established methods for the primary amine-initiated ROP of Sar-
NCA.[1][3]

Materials:

Sarcosine N-carboxyanhydride (Sar-NCA)

N-dodecylamine

Anhydrous N,N-dimethylformamide (DMF)

Anhydrous diethyl ether

Argon gas supply

Schlenk flask and line

Procedure:

» Preparation: A Schlenk flask is flame-dried under vacuum and backfilled with argon.
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e Reagents: Sar-NCA (molar equivalent to achieve a degree of polymerization of 25) is added
to the flask. Anhydrous DMF is added to dissolve the Sar-NCA.

e Initiation: A stock solution of N-dodecylamine in anhydrous DMF is prepared. The required
amount of the initiator solution (molar ratio of Sar-NCA to N-dodecylamine of 25:1) is added
dropwise to the stirred Sar-NCA solution under an argon atmosphere.

o Polymerization: The reaction mixture is stirred at room temperature for 24-48 hours under an
argon atmosphere. The progress of the polymerization can be monitored by the
disappearance of the NCA peak in FT-IR spectroscopy.

» Precipitation: Upon completion of the reaction, the polymer is precipitated by adding the
reaction mixture dropwise to a large volume of cold, stirred anhydrous diethyl ether.

« |solation: The precipitated N-dodecyl-pSar25 is collected by centrifugation or filtration.

e Drying: The product is washed with fresh anhydrous diethyl ether and dried under vacuum to
yield a white solid.

Table 2: Typical Reaction Parameters for the Synthesis of N-dodecyl-pSar25

Parameter Value

Monomer Sarcosine N-carboxyanhydride (Sar-NCA)
Initiator N-dodecylamine

Solvent Anhydrous N,N-dimethylformamide (DMF)
Molar Ratio (Monomer:Initiator) 25:1

Reaction Temperature Room Temperature

Reaction Time 24 - 48 hours

Precipitation Solvent Anhydrous Diethyl Ether

Synthesis Workflow Diagram
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Glame-dry Schlenk flask under vacuum and backfill with AI‘gOID
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'
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'

Stir at room temperature for 24-48h under Argon

Work-up & Isolation

Precipitate in cold anhydrous diethyl ether

'

Collect solid by centrifugation/filtration

'

(Wash with diethyl ether and dry under Vacuum)

N-dodecyl-pSar25 (White Solid)

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-dodecyl-pSar25.
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Purification of N-dodecyl-pSar25

Purification is critical to remove unreacted monomers, initiator, and low molecular weight
oligomers. A combination of precipitation and dialysis is an effective method for achieving high

purity.

Experimental Protocol: Purification

Materials:

Crude N-dodecyl-pSar25

Anhydrous diethyl ether

Deionized water

Dialysis tubing (e.g., MWCO 1 kDa)
Procedure:

» Precipitation (as in synthesis work-up): The crude polymer is redissolved in a minimal
amount of a suitable solvent (e.g., DMF or chloroform) and precipitated in a large volume of
a non-solvent (e.g., diethyl ether) to remove the majority of small-molecule impurities. This
step is repeated 2-3 times.

» Dialysis: a. The precipitated polymer is dissolved in deionized water. b. The polymer solution
is transferred into a pre-wetted dialysis tube. c. The dialysis is carried out against deionized
water at 4°C. The water is changed frequently (e.g., every 4-6 hours) for 2-3 days to ensure
complete removal of residual small molecules.

» Lyophilization: The purified polymer solution is frozen and lyophilized (freeze-dried) to obtain
the final product as a fluffy, white solid.

Purification Workflow Diagram
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Caption: Purification workflow for N-dodecyl-pSar25.

Characterization and Quality Control
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The synthesized and purified N-dodecyl-pSar25 should be thoroughly characterized to confirm

its identity, purity, and molecular weight.

Table 3: Characterization Data for N-dodecyl-pSar25

Analysis Technique

Expected Result

Inferred Chemical Shifts
(ppm)

1H NMR (in CDCls)

Confirmation of structure and

degree of polymerization.

N-dodecyl group:~0.88 (t, 3H, -
CH3)~1.26 (m, 18H, -
(CH2)9-)~2.4-2.6 (m, 2H, -NH-
CHz-)Polysarcosine
backbone:~2.9-3.2 (s, 75H, -
N(CHs)-)~4.0-4.5 (m, 50H, -
C(=0)CH3-)

Gel Permeation
Chromatography (GPC/SEC)

Determination of number
average molecular weight
(Mn), weight average
molecular weight (Mw), and

polydispersity index (PDI).

PDI < 1.2 indicates a

controlled polymerization.

Mass Spectrometry (e.g.,
MALDI-TOF)

Confirmation of molecular

weight and end-group fidelity.

A series of peaks separated by
the mass of the sarcosine

repeat unit (71.08 g/mol ).

Note on *H NMR: The degree of polymerization (DP) can be estimated by comparing the

integration of the terminal methyl protons of the dodecyl chain to the integration of the N-methyl

protons of the polysarcosine backbone.

Signaling Pathways and Logical Relationships

The primary role of N-dodecyl-pSar25 in a drug delivery context, such as in an LNP for mRNA

delivery, is to influence the pharmacokinetic and pharmacodynamic properties of the

formulation. The polysarcosine chain provides a "stealth" effect, reducing opsonization and

subsequent clearance by the reticuloendothelial system (RES).
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Caption: Role of N-dodecyl-pSar25 in LNP pharmacokinetics.

This technical guide provides a foundational understanding of the synthesis and purification of
N-dodecyl-pSar25. Researchers should adapt and optimize these protocols based on their
specific laboratory conditions and analytical capabilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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